Cas no 53695-34-4 (Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate)

Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate structure
53695-34-4 structure
Product Name:Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate
CAS No:53695-34-4
MF:C31H62NO10P
MW:639.798451900482
CID:378297
PubChem ID:122254
Update Time:2025-04-19

Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate
    • 1,2-dilauroylphosphatidylethanolamine
    • acetic acid;[3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-dodecanoyloxypropyl] dodecanoate
    • 53695-34-4
    • Dlpe-lauroyl
    • 1,2-Dilauroyl-sn-glycerophosphoethanolamine
    • Acetic acid--3-{[(2-aminoethoxy)(hydroxy)phosphoryl]oxy}-2-(dodecanoyloxy)propyl dodecanoate (1/1)
    • DTXSID40968458
    • Inchi: 1S/C29H58NO8P.C2H4O2/c1-3-5-7-9-11-13-15-17-19-21-28(31)35-25-27(26-37-39(33,34)36-24-23-30)38-29(32)22-20-18-16-14-12-10-8-6-4-2;1-2(3)4/h27H,3-26,30H2,1-2H3,(H,33,34);1H3,(H,3,4)
    • InChI Key: NIYQLOFJJVVREI-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O.OC(C)=O

Computed Properties

  • Exact Mass: 639.41136
  • Monoisotopic Mass: 639.41113417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 31
  • Complexity: 665
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172Ų

Experimental Properties

  • PSA: 171.68

Dodecanoic acid, 1-((((2-aminoethoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester, acetate Related Literature

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